Cas no 127570-96-1 (1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one)

1-Mercapto-4-methyl-1,2,4-triazolo[4,3-a]quinazolin-5(4H)-one is a heterocyclic compound featuring a fused triazoloquinazolinone core with a thiol functional group at the 1-position. This structure imparts reactivity for further derivatization, making it a versatile intermediate in medicinal and organic chemistry. The methyl group at the 4-position enhances stability while maintaining synthetic flexibility. Its unique scaffold is of interest in the development of pharmacologically active molecules, particularly as a precursor for compounds with potential biological activity. The thiol moiety allows for selective modifications, enabling applications in ligand design and material science. This compound is typically handled under controlled conditions due to its reactive thiol group.

1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one structure

127570-96-1 structure

Product Name:1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one

CAS No:127570-96-1

MF:C₁₀H₈N₄OS

MW:232.261719703674

MDL:MFCD08271782

CID:868817

PubChem ID:7064071

Update Time:2026-04-29

1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

- 1-Mercapto-4-methyl-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
- 1-MERCAPTO-4-METHYL[1,2,4]TRIAZOLO[4,3-A]QUINAZOLIN-5(4H)-ONE
- 4-methyl-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
- [1,2,4]Triazolo[4,3-a]quinazolin-5(1H)-one,2,4-dihydro-4-methyl-1-thioxo-
- AC1Q3ZK9
- ACMC-1BZ42
- CTK4B5649
- SBB023796
- T5455307
- 1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one
- MDL： MFCD08271782
- Inchi： InChI=1S/C10H8N4OS/c1-13-8(15)6-4-2-3-5-7(6)14-9(13)11-12-10(14)16/h2-5H,1H3,(H,12,16)
- InChI Key： AWMQHQDTPFMYHT-UHFFFAOYSA-N
- SMILES： CN1C(=O)C2=CC=CC=C2N3C1=NN=C3S

Computed Properties

Exact Mass: 232.04204
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 0

Experimental Properties

PSA: 51.02

1-mercapto-4-methyl1,2,4triazolo4,3-aquinazolin-5(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551487-250 mg	1-Mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one; .	127570-96-1		250MG	€104.50	2023-07-11
abcr	AB551487-1 g	1-Mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one; .	127570-96-1		1g	€139.00	2023-07-11
abcr	AB551487-5 g	1-Mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one; .	127570-96-1		5g	€224.50	2023-07-11
abcr	AB551487-10 g	1-Mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one; .	127570-96-1		10g	€331.00	2023-07-11
abcr	AB551487-25 g	1-Mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one; .	127570-96-1		25g	€1,148.90	2022-03-24
TRC	B481533-5mg	1-mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one	127570-96-1		5mg	$ 50.00	2022-06-07
TRC	B481533-10mg	1-mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one	127570-96-1		10mg	$ 65.00	2022-06-07
TRC	B481533-50mg	1-mercapto-4-methyl[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one	127570-96-1		50mg	$ 95.00	2022-06-07
Enamine	EN300-15144-0.05g	4-methyl-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one	127570-96-1	98%	0.05g	$19.0	2023-04-20
Enamine	EN300-15144-0.1g	4-methyl-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one	127570-96-1	98%	0.1g	$19.0	2023-04-20